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Chemical Identity and Key Properties

DOSS, systematically known as sodium 1,4-bis(2-ethylhexyl) sulfosuccinate, is an anionic surfactant

prized for its exceptional ability to reduce surface tension. The table below summarizes its core chemical and

physical characteristics [1] [2].

Property Description

IUPAC Name Sodium 1,4-bis(2-ethylhexyl) sulfosuccinate [2]
Synonyms Docusate Sodium; DSS; Aerosol-OT (AOT) [1] [2]
CAS Number 577-11-7 [2]

Molecular Formula

Molecular Weight

Physical
Appearance

Solubility

C20H37NaO7S [1] [2]
444.56 g/mol [2]

White, waxy solid [2]

Soluble in water (1.5 g/100cc at 25°C), oils, hydrocarbons, and most organic
solvents [2]
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Primary Pharmaceutical Use and Mechanism of Action

In medicine, DOSS is widely used as a stimulant-free laxative and stool softener, marketed under brand

names like Colace and DulcoEase [1].

¢ Mechanism of Action: As an anionic surfactant, DOSS works by lowering the surface tension of

the stool interface. This allows water and lipids to penetrate and mix into the fecal mass more
effectively, resulting in a softer, more hydrated stool that is easier to pass [1] [3].

e Onset of Action: When administered orally, its effect typically occurs in 1 to 3 days [1].

o Efficacy Note: Some clinical studies cited in scientific literature indicate that its effectiveness as a
standalone treatment for chronic constipation may be limited and potentially no better than a placebo.
It has been found to be less effective than bulk-forming agents like psyllium [1] [3].

Industrial and Multisector Applications

Beyond pharmaceuticals, DOSS's surfactant properties make it a valuable component across numerous

industries. The table below outlines its diverse applications [2] [4] [5].

Industry Primary Function

Example Applications

Pharmaceuticals Emulsifier, solubilizer, wetting

agent, laxative active ingredient

[1] [4]

Personal Care & Surfactant, foaming agent,
Cosmetics dispersant [2] [4]
Industrial Cleaning Detergent, wetting agent,

degreaser [2] [4]

Agriculture Spreading agent, emulsifier [2]

[4]

Food Industry Emulsifier, dispersant, stabilizer

(1] [2]

Tablet lubricant, topical preparations, drug
delivery systems [1]

Shampoos, bath products, facial cleansers

[4]

Industrial cleaners, machinery degreasers

[4]
Pesticide and herbicide formulations [4]

Pasteurized cheese spreads, cream

cheeses, salad dressings (up to 0.5% by
weight) [1]
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Industry Primary Function Example Applications
Paints & Coatings Dispersing agent, wetting agent Paints, inks [5]
(3]
Textiles Wetting agent, penetrant [2] Textile processing, scouring, and finishing

[2]

Experimental Insights: Toxicity and Stability

For research purposes, understanding the environmental and toxicological profile of DOSS is critical. Key

experimental findings are summarized below.

Study Focus Key Experimental Data

| Aquatic Toxicity (Zebrafish) | + LCso (96-hr for embryos): 33.3 mg/L [6] ¢ Sub-lethal Effects:
Morphological malformations (e.g., reduced skull and eye size) at concentrations as low as 10 mg/L;
misregulation of genes related to oxidative stress and DNA damage in adults [6] | | Stability
(Environmental) | DOSS shows high stability under neutral and acidic conditions but undergoes rapid

photodegradation under simulated solar conditions, with a half-life of approximately 63 hours [7]. |

Based on the zebrafish toxicity study [6], the experimental workflow for assessing the sub-lethal effects of

DOSS can be visualized as follows:
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Regulatory and Market Context

¢ Regulatory Status: DOSS is approved by the US FDA as a "Generally Recognized as Safe"
(GRAS) food additive [1] [6]. In pharmaceuticals, it is on the World Health Organization's List of
Essential Medicines and is available over-the-counter in many countries [1].

e Market Trends: The North American DOSS market is influenced by demands for sustainable and
biodegradable surfactants, with growth driven by applications in pharmaceuticals, personal care,
and agrochemicals. Key market players include Dow Chemical Company, BASF SE, and Stepan
Chemical Company [8] [5].
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Key Takeaways for Professionals

For researchers and drug development professionals, the key points are:

e Multifunctional Surfactant: DOSS is a versatile anionic surfactant with potent wetting, emulsifying,
and dispersing capabilities.

¢ Dual-Use Compound: It has well-established, though variably efficacious, use as a pharmaceutical
laxative and broad excipient utility, alongside extensive industrial applications.

¢ Environmental Consideration: Toxicity studies indicate adverse effects on aquatic life at low
concentrations, a critical factor in environmental risk assessment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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